Cas no 17889-23-5 (4-Trimethylsilanylaniline)
4-Trimethylsilanylaniline Chemical and Physical Properties
Names and Identifiers
-
- 4-Trimethylsilanylaniline
- 4-(trimethylsilyl)Benzenamine
- 4-AMinophenyl-triMethylsilane
- 4-(Trimethylsilyl)aniline
- DTXSID60434448
- p-Trimethylsilyl-anilin
- XZBZOTJKKCXYPA-UHFFFAOYSA-N
- 4-trimethylsilyl aniline
- DA-22098
- Benzenamine, 4-(trimethylsilyl)-
- 4-trimethylsilylaniline
- D71910
- SCHEMBL1172568
- 17889-23-5
- aniline, 4-trimethylsilyl-
-
- Inchi: 1S/C9H15NSi/c1-11(2,3)9-6-4-8(10)5-7-9/h4-7H,10H2,1-3H3
- InChI Key: XZBZOTJKKCXYPA-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C)C1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 165.09745
- Monoisotopic Mass: 165.097376017g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02
4-Trimethylsilanylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P0026Y4-250mg |
Benzenamine, 4-(trimethylsilyl)- |
17889-23-5 | 95% | 250mg |
$94.00 | 2024-06-18 | |
| 1PlusChem | 1P0026Y4-1g |
Benzenamine, 4-(trimethylsilyl)- |
17889-23-5 | 95% | 1g |
$218.00 | 2024-06-18 | |
| 1PlusChem | 1P0026Y4-5g |
Benzenamine, 4-(trimethylsilyl)- |
17889-23-5 | 95% | 5g |
$733.00 | 2024-06-18 | |
| A2B Chem LLC | AB01516-250mg |
Benzenamine, 4-(trimethylsilyl)- |
17889-23-5 | 95% | 250mg |
$63.00 | 2024-04-20 | |
| A2B Chem LLC | AB01516-1g |
Benzenamine, 4-(trimethylsilyl)- |
17889-23-5 | 95% | 1g |
$167.00 | 2024-04-20 | |
| A2B Chem LLC | AB01516-5g |
Benzenamine, 4-(trimethylsilyl)- |
17889-23-5 | 95% | 5g |
$580.00 | 2024-04-20 | |
| Ambeed | A724997-100mg |
4-(Trimethylsilyl)aniline |
17889-23-5 | 95% | 100mg |
$46.0 | 2025-03-01 | |
| Ambeed | A724997-250mg |
4-(Trimethylsilyl)aniline |
17889-23-5 | 95% | 250mg |
$78.0 | 2025-03-01 | |
| Ambeed | A724997-1g |
4-(Trimethylsilyl)aniline |
17889-23-5 | 95% | 1g |
$208.0 | 2025-03-01 | |
| Ambeed | A724997-5g |
4-(Trimethylsilyl)aniline |
17889-23-5 | 95% | 5g |
$725.0 | 2025-03-01 |
4-Trimethylsilanylaniline Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 4-Trimethylsilanylaniline
Professional Introduction to 4-Trimethylsilanylaniline (CAS No. 17889-23-5)
4-Trimethylsilanylaniline, a compound with the chemical formula C₈H₁₁NSi, is a significant molecule in the field of organic and inorganic chemistry. Its unique structure, featuring a phenyl ring substituted with an amine group and a trimethylsilyl (TMS) moiety, makes it a versatile intermediate in pharmaceutical synthesis and material science. This introduction delves into the compound's properties, applications, and recent advancements in its utilization within the scientific community.
The molecular structure of 4-Trimethylsilanylaniline consists of a benzene ring connected to an amine group (-NH₂) at the para position relative to the trimethylsilyl (TMS) substituent (-Si(CH₃)₃). This configuration imparts unique reactivity and stability characteristics, making it valuable in various chemical transformations. The presence of the TMS group enhances the compound's compatibility with nucleophilic substitution reactions, while the amine functionality allows for further derivatization through condensation or coupling reactions.
One of the most notable applications of 4-Trimethylsilanylaniline is in the synthesis of pharmaceutical intermediates. Its ability to undergo selective functionalization has been leveraged in the development of novel drugs targeting neurological disorders. Recent studies have highlighted its role in constructing bioactive molecules that exhibit potent inhibitory effects on specific enzymes implicated in neurodegenerative diseases. For instance, researchers have utilized derivatives of this compound to develop small-molecule inhibitors that modulate neurotransmitter pathways, offering promising avenues for therapeutic intervention.
In addition to pharmaceutical applications, 4-Trimethylsilanylaniline finds utility in materials science, particularly in the design of advanced polymers and coatings. The TMS group's electron-withdrawing nature contributes to the compound's thermal stability, making it an attractive candidate for high-performance materials that require resistance to extreme conditions. Recent innovations have demonstrated its incorporation into conductive polymers used in organic electronics, where its silane-based structure enhances charge transport properties.
The synthesis of 4-Trimethylsilanylaniline typically involves a multi-step process starting from aniline derivatives. A common synthetic route includes the reaction of aniline with chlorotrimethylsilane (TMSCI) under controlled conditions to form the desired product. Advances in catalytic systems have improved the efficiency and selectivity of this reaction, reducing byproduct formation and minimizing environmental impact. These improvements align with growing demands for sustainable chemical manufacturing practices.
Recent research has also explored the use of computational methods to optimize the synthesis and application of 4-Trimethylsilanylaniline. Molecular modeling techniques have been employed to predict reaction outcomes and identify optimal reaction conditions, thereby accelerating the development of new derivatives with tailored properties. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling rapid screening of potential candidates for biological activity.
The versatility of 4-Trimethylsilanylaniline extends to its role as a cross-coupling reagent in organic synthesis. Its ability to participate in palladium-catalyzed reactions has been exploited in constructing complex molecular architectures essential for drug design. For example, Suzuki-Miyaura coupling reactions using this compound have facilitated the preparation of biaryl derivatives with significant pharmacological interest. These transformations underscore its importance as a building block in medicinal chemistry.
In conclusion, 4-Trimethylsilanylaniline (CAS No. 17889-23-5) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it indispensable in modern synthetic chemistry. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of scientific innovation.
17889-23-5 (4-Trimethylsilanylaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)